Tin (IV) Chloride
Tin (IV) Chloride
Stannic chloride, anhydrous is a colorless fuming liquid with a pungent odor. It is soluble in cold water and decomposed by hot water to form hydrochloric acid with the evolution of heat. It is corrosive to metals and tissue.
Tin chloride, also known as SNCL4 or stannic chloride, belongs to the class of inorganic compounds known as post-transition metal chlorides. These are inorganic compounds in which the largest halogen atom is Chlorine, and the heaviest metal atom is a post-transition metal. Tin chloride exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Tin chloride is a potentially toxic compound.
Tin chloride, also known as SNCL4 or stannic chloride, belongs to the class of inorganic compounds known as post-transition metal chlorides. These are inorganic compounds in which the largest halogen atom is Chlorine, and the heaviest metal atom is a post-transition metal. Tin chloride exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Tin chloride is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
7646-78-8
VCID:
VC0050977
InChI:
InChI=1S/4ClH.Sn/h4*1H;/q;;;;+4/p-4
SMILES:
Cl[Sn](Cl)(Cl)Cl
Molecular Formula:
SnCl4
Cl4Sn
Cl4Sn
Molecular Weight:
260.5 g/mol
Tin (IV) Chloride
CAS No.: 7646-78-8
Reference Standards
VCID: VC0050977
Molecular Formula: SnCl4
Cl4Sn
Molecular Weight: 260.5 g/mol
| CAS No. | 7646-78-8 |
|---|---|
| Product Name | Tin (IV) Chloride |
| Molecular Formula | SnCl4 Cl4Sn |
| Molecular Weight | 260.5 g/mol |
| IUPAC Name | tetrachlorostannane |
| Standard InChI | InChI=1S/4ClH.Sn/h4*1H;/q;;;;+4/p-4 |
| Standard InChIKey | HPGGPRDJHPYFRM-UHFFFAOYSA-J |
| SMILES | Cl[Sn](Cl)(Cl)Cl |
| Canonical SMILES | [Cl-].[Cl-].[Cl-].[Cl-].[Sn+4] |
| Boiling Point | 114.15 °C 114 °C |
| Colorform | Colorless fuming liquid |
| Density | 2.34 g/cu cm Relative density (water = 1): 2.26 |
| Melting Point | -33 °C -33°C |
| Physical Description | Stannic chloride, anhydrous is a colorless fuming liquid with a pungent odor. It is soluble in cold water and decomposed by hot water to form hydrochloric acid with the evolution of heat. It is corrosive to metals and tissue. Liquid COLOURLESS OR SLIGHTLY YELLOW FUMING LIQUID WITH PUNGENT ODOUR. |
| Description | Stannic chloride, anhydrous is a colorless fuming liquid with a pungent odor. It is soluble in cold water and decomposed by hot water to form hydrochloric acid with the evolution of heat. It is corrosive to metals and tissue. Tin chloride, also known as SNCL4 or stannic chloride, belongs to the class of inorganic compounds known as post-transition metal chlorides. These are inorganic compounds in which the largest halogen atom is Chlorine, and the heaviest metal atom is a post-transition metal. Tin chloride exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Tin chloride is a potentially toxic compound. |
| Solubility | Soluble in acetone, ethanol, gasoline, benzene, carbon tetrachloride, toluene, kerosene, methanol Sol in cold water (decomposes in hot water), carbon disulfide Soluble in ethanol, carbon tetrachloride, benzene and acetone. Solubility in water: reaction |
| Synonyms | Tin Chloride (SnCl4); Libavius Fuming Spirit; NSC 209802; Stannic Chloride; Stannic Tetrachloride; Tetrachlorostannane; Tetrachlorotin; Tin Tetrachloride; Tin(IV) Tetrachloride |
| Vapor Density | 9 (air= 1) Relative vapor density (air = 1): 9.0 |
| Vapor Pressure | 18 MM HG AT 20 °C Vapor pressure, kPa at 20 °C: 2.4 |
| PubChem Compound | 24287 |
| Last Modified | Nov 11 2021 |
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